Cas no 1628482-82-5 (tert-butyl 3-ethynylazepane-1-carboxylate)

Tert-butyl 3-ethynylazepane-1-carboxylate is a versatile azepane-based building block used in organic synthesis and medicinal chemistry. Its key structural features include a Boc-protected amine and an ethynyl group, enabling selective functionalization via click chemistry or cross-coupling reactions. The tert-butyloxycarbonyl (Boc) group enhances stability and facilitates deprotection under mild acidic conditions, making it suitable for stepwise synthesis. The ethynyl moiety allows for further derivatization, such as Huisgen cycloaddition or Sonogashira coupling, expanding its utility in constructing complex heterocycles or conjugated systems. This compound is particularly valuable in pharmaceutical research for scaffold diversification and targeted molecule development. Its well-defined reactivity profile ensures reliable performance in multi-step synthetic routes.
tert-butyl 3-ethynylazepane-1-carboxylate structure
1628482-82-5 structure
Product Name:tert-butyl 3-ethynylazepane-1-carboxylate
CAS No:1628482-82-5
MF:C13H21NO2
MW:223.31134390831
MDL:MFCD31646421
CID:5096377
PubChem ID:90412539
Update Time:2026-03-02

tert-butyl 3-ethynylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carboxylic acid, 3-ethynylhexahydro-, 1,1-dimethylethyl ester
    • tert-butyl 3-ethynylazepane-1 -carboxylate
    • SY323605
    • D96979
    • EN300-5485447
    • SCHEMBL16041071
    • tert-butyl 3-ethynylazepane-1-carboxylate
    • 1-Boc-3-ethynylazepane
    • tert-Butyl3-ethynylazepane-1-carboxylate
    • PS-19518
    • 1628482-82-5
    • DB-101944
    • MFCD31646421
    • starbld0032816
    • CS-0310241
    • AKOS040768139
    • MDL: MFCD31646421
    • Inchi: 1S/C13H21NO2/c1-5-11-8-6-7-9-14(10-11)12(15)16-13(2,3)4/h1,11H,6-10H2,2-4H3
    • InChI Key: LPRJMEKYEATMBZ-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCCC(C#C)C1

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

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Additional information on tert-butyl 3-ethynylazepane-1-carboxylate

Introduction to Tert-butyl 3-ethynylazepane-1-carboxylate (CAS No. 1628482-82-5)

Tert-butyl 3-ethynylazepane-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1628482-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, a heterocyclic structure characterized by a seven-membered ring containing two nitrogen atoms. The presence of both a tert-butyl group and an ethynyl substituent at the 3-position of the azepane ring endows it with unique chemical properties and potential biological activities that make it a valuable scaffold for drug discovery.

The tert-butyl group (C(CH₃)₃) is a branched alkyl group that introduces steric hindrance and lipophilicity to the molecule, which can influence its solubility, metabolic stability, and binding affinity to biological targets. On the other hand, the ethynyl group (C≡CH) provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These structural features make Tert-butyl 3-ethynylazepane-1-carboxylate a versatile intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacophores in drug design. Azepane-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The structural rigidity provided by the seven-membered ring enhances binding interactions with biological macromolecules, while the presence of nitrogen atoms allows for hydrogen bonding interactions, which are crucial for receptor binding.

One of the most compelling aspects of Tert-butyl 3-ethynylazepane-1-carboxylate is its utility as a building block for more complex molecules. The ethynyl functionality can be readily transformed into other functional groups through reactions such as hydroboration-oxidation, cross-coupling reactions (e.g., Suzuki or Sonogashira couplings), or polymerization. This reactivity allows chemists to modify the compound's properties and explore its biological activity across different disease targets.

Recent studies have highlighted the potential of azepane derivatives as modulators of neurotransmitter receptors. For instance, modifications of the azepane core have led to compounds with enhanced affinity for serotonin receptors, which are implicated in depression and anxiety disorders. The tert-butyl group in Tert-butyl 3-ethynylazepane-1-carboxylate may contribute to improved pharmacokinetic profiles by reducing metabolic clearance rates, thereby increasing bioavailability.

The synthesis of Tert-butyl 3-ethynylazepane-1-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the azepane ring, followed by selective functionalization at the 3-position with an ethynyl group. Protecting group strategies may be employed to ensure regioselectivity during synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In drug discovery pipelines, Tert-butyl 3-ethynylazepane-1-carboxylate serves as a key intermediate in generating libraries of compounds for high-throughput screening (HTS). Its structural features allow for rapid diversification into thousands of derivatives with varying biological activities. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The pharmacological potential of Tert-butyl 3-ethynylazepane-1-carboxylate has been explored in several preclinical models. Initial studies suggest that derivatives derived from this scaffold may exhibit effects on GABAergic and serotonergic systems, which are critical for regulating mood and anxiety. The steric bulk introduced by the tert-butyl group may enhance binding interactions with specific receptor subtypes, leading to improved therapeutic efficacy.

From a medicinal chemistry perspective, Tert-butyl 3-ethynylazepane-1-carboxylate represents an excellent example of how structural modifications can influence biological activity. By leveraging its reactive sites—such as the ethynyl group—chemists can design molecules with tailored properties for specific therapeutic applications. This flexibility underscores its importance as a pharmacological building block in modern drug development.

The growing body of research on azepane derivatives underscores their significance in medicinal chemistry. As our understanding of biological targets advances, compounds like Tert-butyl 3-ethynylazepane-1-carboxylate will continue to play a pivotal role in discovering new treatments for human diseases. Their unique structural features offer opportunities to develop drugs with improved efficacy and reduced side effects compared to existing therapies.

In conclusion, Tert-butyl 3-ethynylazepane-1-carboxylate (CAS No. 1628482-82-5) is a multifaceted compound with substantial potential in pharmaceutical research and drug development. Its combination of steric hindrance from the tert-butyl group and reactivity from the ethynyl substituent makes it an invaluable intermediate for synthesizing novel therapeutic agents. As research progresses, this compound is likely to contribute significantly to advancements in medicine, offering new hope for treating various neurological and psychiatric disorders.

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